Cas no 1105220-85-6 (4-benzyl-1-[(cyanomethyl)sulfanyl]-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide)

4-benzyl-1-[(cyanomethyl)sulfanyl]-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide structure

1105220-85-6 structure

Product Name:4-benzyl-1-[(cyanomethyl)sulfanyl]-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

CAS No:1105220-85-6

MF:C₂₂H₂₀N₆O₂S

MW:432.498202323914

CID:5386662

Update Time:2023-11-20

4-benzyl-1-[(cyanomethyl)sulfanyl]-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-[(Cyanomethyl)thio]-4,5-dihydro-N-(1-methylethyl)-5-oxo-4-(phenylmethyl)[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
- 4-benzyl-1-[(cyanomethyl)sulfanyl]-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
- Inchi： 1S/C22H20N6O2S/c1-14(2)24-19(29)16-8-9-17-18(12-16)28-21(25-26-22(28)31-11-10-23)27(20(17)30)13-15-6-4-3-5-7-15/h3-9,12,14H,11,13H2,1-2H3,(H,24,29)
- InChI Key： DPNIGERUYGQBNP-UHFFFAOYSA-N
- SMILES： N12C(SCC#N)=NN=C1N(CC1=CC=CC=C1)C(=O)C1=C2C=C(C(NC(C)C)=O)C=C1

Experimental Properties

Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 14.26±0.20(Predicted)

4-benzyl-1-[(cyanomethyl)sulfanyl]-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide Pricemore >>

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